N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.326. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Benzofuran Derivatives in Medicinal Chemistry
Antimicrobial and Antioxidant Activities : A study on the catalytic assembly of 2-amino-5,6-dimethyl-1H-benzimidazole with carboxylic acids evaluated their antimicrobial and antioxidant activities. The synthesized compounds exhibited promising antimicrobial activity against tested microorganisms and showed significant radical scavenging and ferrous ion chelating activity (Sindhe et al., 2016).
Anti-Inflammatory and Analgesic Agents : Another research synthesized novel benzodifuranyl derivatives as anti-inflammatory and analgesic agents. The compounds demonstrated significant inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory activities, comparing favorably with sodium diclofenac (Abu‐Hashem et al., 2020).
Benzofuran Derivatives in Drug Metabolism
- Glucokinase Activator Metabolites : A study focused on Metabolites in Safety Testing (MIST) for a glucokinase activator, highlighting the metabolism of the drug and its N-demethylated metabolite. The metabolite was less potent as a glucokinase activator than the parent drug, providing insights into the drug's pharmacokinetic profile and safety assessment (Sharma et al., 2014).
Benzofuran Derivatives in Chemical Synthesis
- Microwave-Assisted Synthesis : Research on microwave-assisted parallel synthesis of benzofuran-2-carboxamide derivatives for anti-inflammatory, analgesic, and antipyretic agents showed some derivatives exhibited potent activities. This highlights the potential of benzofuran derivatives in developing therapeutic agents (Xie et al., 2014).
Properties
IUPAC Name |
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-10-7-13(11(2)21-10)14(19)9-18-17(20)16-8-12-5-3-4-6-15(12)22-16/h3-8,14,19H,9H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZFQKCXENFLLJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CNC(=O)C2=CC3=CC=CC=C3O2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.